Cas no 1645440-11-4 (2,4-Dichloro-N-[2-[(cyanomethyl)propylamino]-2-oxoethyl]benzamide)

• Product Name: 2,4-Dichloro-N-[2-[(cyanomethyl)propylamino]-2-oxoethyl]benzamide
• CAS No: 1645440-11-4
• MF: C₁₄H₁₅Cl₂N₃O₂
• MW: 328.193801164627
• CID: 5404050
• PubChem ID: 86796904
• Update Time: 2025-10-19

2,4-Dichloro-N-[2-[(cyanomethyl)propylamino]-2-oxoethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-N-[2-[(cyanomethyl)propylamino]-2-oxoethyl]benzamide
• Z1718952539
• EN300-6593638
• N-(CYANOMETHYL)-2-[(2,4-DICHLOROPHENYL)FORMAMIDO]-N-PROPYLACETAMIDE
• AKOS030716898
• 1645440-11-4
• 2,4-Dichloro-N-[2-[cyanomethyl(propyl)amino]-2-oxoethyl]benzamide

• Inchi： 1S/C14H15Cl2N3O2/c1-2-6-19(7-5-17)13(20)9-18-14(21)11-4-3-10(15)8-12(11)16/h3-4,8H,2,6-7,9H2,1H3,(H,18,21)
• InChI Key： LMGAINXHZGZAKY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(NCC(N(CC#N)CCC)=O)=O)Cl

Computed Properties

• Exact Mass: 327.0541321g/mol
• Monoisotopic Mass: 327.0541321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 73.2Ų

Additional information on 2,4-Dichloro-N-[2-[(cyanomethyl)propylamino]-2-oxoethyl]benzamide

Introduction to 2,4-Dichloro-N-[2-[(cyanomethyl)propylamino]-2-oxoethyl]benzamide (CAS No. 1645440-11-4)

2,4-Dichloro-N-[2-[(cyanomethyl)propylamino]-2-oxoethyl]benzamide, identified by its Chemical Abstracts Service (CAS) number 1645440-11-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its complex structural framework, which includes chlorinated aromatic rings and functional groups such as amides and nitriles. The structural complexity of this molecule not only makes it a subject of interest for synthetic chemists but also positions it as a potential candidate for further exploration in drug discovery and development.

The molecular structure of 2,4-Dichloro-N-[2-[(cyanomethyl)propylamino]-2-oxoethyl]benzamide consists of a benzamide core substituted with two chlorine atoms at the 2 and 4 positions, a feature that is commonly found in many bioactive molecules. The presence of these chlorine atoms can influence the electronic properties of the aromatic ring, thereby affecting its reactivity and interactions with biological targets. Additionally, the amide functionality serves as a key pharmacophore, often involved in hydrogen bonding interactions with proteins and nucleic acids.

The N-terminal amide group is further modified by a side chain that includes a propylamine moiety linked to a cyanomethyl group. This particular arrangement introduces both basic and electrophilic centers into the molecule, which can be exploited for various biochemical interactions. The cyanomethyl group, in particular, is a versatile functional group that can participate in nucleophilic substitution reactions, allowing for further derivatization and structural diversification.

In recent years, there has been growing interest in developing novel compounds that incorporate both chlorinated aromatic systems and amide functionalities due to their demonstrated efficacy in modulating biological pathways. Studies have shown that such compounds can exhibit inhibitory activity against various enzymes and receptors, making them promising candidates for therapeutic applications. For instance, derivatives of benzamide with similar structural motifs have been investigated for their potential in treating inflammatory diseases, cancer, and infectious disorders.

The synthesis of 2,4-Dichloro-N-[2-[(cyanomethyl)propylamino]-2-oxoethyl]benzamide presents unique challenges due to its complex architecture. Traditional synthetic routes often involve multi-step processes that require careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzamide core efficiently. Additionally, protecting group strategies are frequently utilized to prevent unwanted side reactions during the synthesis of the propylamine and cyanomethyl side chains.

Recent advancements in computational chemistry have also played a crucial role in the design and optimization of this compound. Molecular modeling studies have been conducted to predict the binding affinity of 2,4-Dichloro-N-[2-[(cyanomethyl)propylamino]-2-oxoethyl]benzamide to potential biological targets. These studies have provided valuable insights into the interactions between the compound's functional groups and its intended targets, guiding the development of more potent and selective derivatives.

The pharmacological profile of 2,4-Dichloro-N-[2-[(cyanomethyl)propylamino]-2-oxoethyl]benzamide is currently under investigation in several preclinical studies. Preliminary results suggest that this compound exhibits moderate inhibitory activity against certain enzymes associated with inflammatory pathways. The presence of both chlorinated aromatic rings and amide functionalities appears to contribute to its bioactivity by modulating enzyme conformation and function. Further studies are needed to fully elucidate its mechanism of action and potential therapeutic applications.

In conclusion,2,4-Dichloro-N-[2-[(cyanomethyl)propylamino]-2-oxoethyl]benzamide (CAS No. 1645440-11-4) represents an intriguing molecule with significant potential in pharmaceutical research. Its complex structure, characterized by chlorinated aromatic rings and functionalized amide groups, makes it a promising candidate for further exploration in drug discovery. As synthetic methodologies continue to evolve and computational tools become more sophisticated, the development of novel derivatives based on this scaffold holds promise for addressing unmet medical needs.